Cas no 873544-81-1 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo-)

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo-, is a heterocyclic compound featuring a fused thienopyrimidine scaffold with a carboxylic acid and amino functional group. This structure imparts versatility in medicinal chemistry and material science applications, particularly as a building block for pharmacologically active molecules. The presence of both amino and carboxyl groups enhances its reactivity, enabling derivatization for targeted synthesis. Its rigid bicyclic framework contributes to stability, while the electron-rich system facilitates interactions in biological or catalytic contexts. The compound is valued for its potential in developing kinase inhibitors, antimicrobial agents, and other bioactive derivatives, making it a useful intermediate in drug discovery and organic synthesis.

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo- structure

873544-81-1 structure

Product Name:Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo-

CAS No:873544-81-1

MF:C₇H₅N₃O₃S

MW:211.197899580002

CID:1880111

PubChem ID:11651400

Update Time:2025-05-27

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo-
- 2-AMINO-1,4-DIHYDRO-4-OXOTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
- 2-amino-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
- 3-d]pyriMidine-6-carboxylic acid
- 873544-81-1
- D73487
- CS-0067686
- J-507736
- 2-Amino-4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
- Inchi： 1S/C7H5N3O3S/c8-7-9-4(11)2-1-3(6(12)13)14-5(2)10-7/h1H,(H,12,13)(H3,8,9,10,11)
- InChI Key： XSSDSSPIQOEITG-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2C(NC(N)=NC1=2)=O

Computed Properties

Exact Mass: 211.00516220Da
Monoisotopic Mass: 211.00516220Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 133Å²

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM269951-1g	2-Amino-4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid	873544-81-1	95%	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1138326-1g	2-Amino-4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid	873544-81-1	98%	1g	￥21058.00	2024-04-27